N'-(4-hydroxybenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide

• IUPAC Name: N-[(E)-(4-hydroxyphenyl)methylideneamino]-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H12N4O2/c1-16-7-6-11(15-16)12(18)14-13-8-9-2-4-10(17)5-3-9/h2-8,17H,1H3,(H,14,18)/b13-8+
• InChI Key: TXNPUSIFDJFDAA-MDWZMJQESA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)NN=CC2=CC=C(C=C2)O
• Isomeric SMILES: CN1C=CC(=N1)C(=O)N/N=C/C2=CC=C(C=C2)O
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol

Description

N-(4-hydroxybenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide, commonly known as HMPH, is a chemical compound that belongs to the pyrazole family. HMPH has been widely studied for its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of HMPH is not fully understood, but it is believed to be related to its ability to scavenge free radicals and inhibit oxidative stress. HMPH has also been shown to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
HMPH has been shown to have various biochemical and physiological effects, including the inhibition of tumor growth and metastasis, the reduction of oxidative stress, and the regulation of blood glucose levels. HMPH has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using HMPH in lab experiments is its relatively low toxicity and high stability. However, HMPH is also known to have low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of HMPH. One area of research is the development of novel HMPH derivatives with improved pharmacological properties. Another area of research is the investigation of the potential use of HMPH in combination with other drugs to enhance their therapeutic effects. Finally, the study of the mechanism of action of HMPH and its potential targets may lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

HMPH can be synthesized using various methods, including the condensation reaction between 4-hydroxybenzaldehyde and 1-methyl-1H-pyrazole-3-carbohydrazide in the presence of a catalyst. Another method involves the reaction between 4-hydroxybenzaldehyde and 1-methyl-1H-pyrazol-5-amine in the presence of a dehydrating agent.

Scientific Research Applications

HMPH has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant antioxidant, anti-inflammatory, and anticancer activities. HMPH has also been shown to have potential therapeutic effects in the treatment of various diseases, including diabetes, Alzheimer's disease, and Parkinson's disease.